Cas no 2241865-83-6 ((pyrimidin-5-yl-d3)boronic acid)

(pyrimidin-5-yl-d3)boronic acid structure
2241865-83-6 structure
Product Name:(pyrimidin-5-yl-d3)boronic acid
CAS No:2241865-83-6
MF:C4H5BN2O2
MW:126.92418551445
CID:6815934
PubChem ID:133553313
Update Time:2025-03-03

(pyrimidin-5-yl-d3)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (PYRIMIDINE-D3)-5-BORONIC ACID
    • 2241865-83-6
    • CS-18959
    • F93023
    • (Pyrimidine-2,4,6-d3)-5-boronic acid
    • (pyrimidin-5-yl-d3)boronic acid
    • Inchi: 1S/C4H5BN2O2/c8-5(9)4-1-6-3-7-2-4/h1-3,8-9H/i1D,2D,3D
    • InChI Key: HZFPPBMKGYINDF-CBYSEHNBSA-N
    • SMILES: OB(C1=C([2H])N=C([2H])N=C1[2H])O

Computed Properties

  • Exact Mass: 127.0632378Da
  • Monoisotopic Mass: 127.0632378Da
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 84.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.2Ų
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